Isodrin Isodrin Aldrin and dieldrin are insecticides with similar chemical structures. They are discussed together in this fact sheet because aldrin quickly breaks down to dieldrin in the body and in the environment. Pure aldrin and dieldrin are white powders with a mild chemical odor. The less pure commercial powders have a tan color. Neither substance occurs naturally in the environment From the 1950s until 1970, aldrin and dieldrin were widely used pesticides for crops like corn and cotton. Because of concerns about damage to the environment and potentially to human health, EPA banned all uses of aldrin and dieldrin in 1974, except to control termites. In 1987, EPA banned all uses.
Aldrin, liquid appears as a solution in oil of aldrin, a noncombustible water-insoluble solid. Used as an insecticide. Mixed with a flammable carrier solvent.
Aldrin, cast solid is a brown to white solid. If the large pieces are broken up or powdered, it is toxic by inhalation and skin absorption. It is insoluble in water and noncombustible. It is used as an insecticide.
Isodrin is a solid. This material is no longer used as a pesticide. Isomer of aldrin.
Aldrin can cause cancer according to an independent committee of scientific and health experts.
A highly poisonous substance that was formerly used as an insecticide. The manufacture and use has been discontinued in the U.S. (From Merck Index, 11th ed)
Brand Name: Vulcanchem
CAS No.: 465-73-6
VCID: VC21147723
InChI: InChI=1S/C12H8Cl6/c13-8-9(14)11(16)7-5-2-1-4(3-5)6(7)10(8,15)12(11,17)18/h1-2,4-7H,3H2
SMILES: C1C2C=CC1C3C2C4(C(=C(C3(C4(Cl)Cl)Cl)Cl)Cl)Cl
Molecular Formula: C12H8Cl6
Molecular Weight: 364.9 g/mol

Isodrin

CAS No.: 465-73-6

Cat. No.: VC21147723

Molecular Formula: C12H8Cl6

Molecular Weight: 364.9 g/mol

* For research use only. Not for human or veterinary use.

Isodrin - 465-73-6

Specification

Description Aldrin and dieldrin are insecticides with similar chemical structures. They are discussed together in this fact sheet because aldrin quickly breaks down to dieldrin in the body and in the environment. Pure aldrin and dieldrin are white powders with a mild chemical odor. The less pure commercial powders have a tan color. Neither substance occurs naturally in the environment From the 1950s until 1970, aldrin and dieldrin were widely used pesticides for crops like corn and cotton. Because of concerns about damage to the environment and potentially to human health, EPA banned all uses of aldrin and dieldrin in 1974, except to control termites. In 1987, EPA banned all uses.
Aldrin, liquid appears as a solution in oil of aldrin, a noncombustible water-insoluble solid. Used as an insecticide. Mixed with a flammable carrier solvent.
Aldrin, cast solid is a brown to white solid. If the large pieces are broken up or powdered, it is toxic by inhalation and skin absorption. It is insoluble in water and noncombustible. It is used as an insecticide.
Isodrin is a solid. This material is no longer used as a pesticide. Isomer of aldrin.
Aldrin can cause cancer according to an independent committee of scientific and health experts.
A highly poisonous substance that was formerly used as an insecticide. The manufacture and use has been discontinued in the U.S. (From Merck Index, 11th ed)
CAS No. 465-73-6
Molecular Formula C12H8Cl6
Molecular Weight 364.9 g/mol
IUPAC Name 1,8,9,10,11,11-hexachlorotetracyclo[6.2.1.13,6.02,7]dodeca-4,9-diene
Standard InChI InChI=1S/C12H8Cl6/c13-8-9(14)11(16)7-5-2-1-4(3-5)6(7)10(8,15)12(11,17)18/h1-2,4-7H,3H2
Standard InChI Key QBYJBZPUGVGKQQ-UHFFFAOYSA-N
Isomeric SMILES C1[C@H]2C=C[C@H]1[C@H]3[C@@H]2[C@@]4(C(=C([C@@]3(C4(Cl)Cl)Cl)Cl)Cl)Cl
SMILES C1C2C=CC1C3C2C4(C(=C(C3(C4(Cl)Cl)Cl)Cl)Cl)Cl
Canonical SMILES C1C2C=CC1C3C2C4(C(=C(C3(C4(Cl)Cl)Cl)Cl)Cl)Cl
Boiling Point 293 °F at 2 mmHg (decomposes) (EPA, 1998)
145 °C at 2 mm Hg
at 0.27kPa: 145 °C
decomposes
Decomposes
Colorform Colorless needles
Brown to white, crystalline solid
Colorless to dark brown crystalline solid ...
Crystals
Flash Point Approximately 150F or higher (EPA, 1998)
Melting Point 219 °F for pure product; 120 to 140 °F for technical product. (EPA, 1998)
464 to 468 °F (EPA, 1998)
104 °C
MP: 40-60 °C /TECHNICAL GRADE ALDRIN/
240-242 °C
104-105 °C
219 °F

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